Cas no 58083-55-9 (6-Methylisoindolin-1-one)

• Product Name: 6-Methylisoindolin-1-one
• CAS No: 58083-55-9
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD09056840
• CID: 860409
• PubChem ID: 12496473
• Update Time: 2025-11-02

6-Methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Methylisoindolin-1-one
• 6-Methyl-2,3-dihydro-isoindol-1-one
• 6-methyl-2,3-dihydroisoindol-1-one
• 6-Methylphthalimidine
• 6-Methyl-1-isoindolinone, AldrichCPR
• J-518912
• CS-0312978
• AKOS006330044
• AB49680
• 1H-Isoindol-1-one, 2,3-dihydro-6-methyl-
• 6-methyl-1-isoindolinone
• 58083-55-9
• SCHEMBL149199
• AS-42974
• ALBB-022596
• 6-METHYL-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• MFCD09056840
• DB-072414
• HFFIGYBPDNKEMJ-UHFFFAOYSA-N
• DTXSID90500403

• MDL： MFCD09056840
• Inchi： 1S/C9H9NO/c1-6-2-3-7-5-10-9(11)8(7)4-6/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： HFFIGYBPDNKEMJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2CN1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 211-213 ºC (ethyl acetate )
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 29.1

6-Methylisoindolin-1-one Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-Methylisoindolin-1-one

6-Methylisoindolin-1-one (CAS No. 58083-55-9): A Comprehensive Overview of Properties and Applications

6-Methylisoindolin-1-one (CAS 58083-55-9) is an important heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This isoindolinone derivative features a unique molecular structure with a methyl group at the 6-position, which contributes to its distinctive chemical properties and wide range of potential applications.

The growing interest in 6-methylisoindolin-1-one synthesis reflects its importance as a building block in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore in drug development, especially for neurological and anti-inflammatory applications. The compound's isoindolinone core structure is structurally similar to several bioactive molecules found in nature, making it a valuable scaffold for drug discovery.

From a chemical perspective, 6-methylisoindolin-1-one properties include moderate water solubility and good stability under standard conditions. The compound typically appears as a white to off-white crystalline powder with a melting point range that makes it suitable for various formulation processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties for potential therapeutic applications.

Recent studies have explored 6-methylisoindolin-1-one applications in multiple fields. In pharmaceutical research, it serves as a key intermediate for developing novel central nervous system (CNS) agents. The compound's structural features make it particularly interesting for designing molecules that can cross the blood-brain barrier. Additionally, material scientists have investigated its potential in creating organic electronic materials due to its conjugated system and electron-rich nature.

The synthesis of 6-methylisoindolin-1-one typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Researchers continue to develop more efficient 6-methylisoindolin-1-one preparation methods to meet the growing demand from both academic and industrial sectors.

Analytical characterization of 6-methylisoindolin-1-one employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and confirm its structural identity, which is crucial for research and development applications. The availability of high-purity 6-methylisoindolin-1-one reference standards has facilitated its adoption in various scientific studies.

Market trends indicate increasing demand for 6-methylisoindolin-1-one suppliers as more research programs incorporate this compound into their discovery pipelines. The compound's versatility has led to its inclusion in several high-throughput screening libraries, further driving commercial interest. Current pricing and availability reflect its status as a specialty chemical with significant research value.

Safety considerations for handling 6-methylisoindolin-1-one follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. Material safety data sheets provide detailed guidance on storage conditions and handling procedures to ensure safe laboratory practices.

Future research directions for 6-methylisoindolin-1-one may explore its potential in emerging areas such as bioconjugation chemistry and targeted drug delivery systems. The compound's modifiable structure offers numerous opportunities for creating derivatives with tailored properties. As synthetic methodologies advance, we can expect to see more innovative applications of this versatile heterocyclic compound in both life sciences and materials research.

For researchers seeking 6-methylisoindolin-1-one technical information, numerous peer-reviewed publications and patents document its synthesis, characterization, and applications. The compound continues to attract attention in scientific literature, with new findings regularly appearing in chemistry and pharmaceutical journals. This sustained interest underscores the importance of 6-methylisoindolin-1-one as a valuable tool in modern chemical research.

The environmental fate of 6-methylisoindolin-1-one has become an important consideration in recent years. Studies examining its biodegradation pathways and ecotoxicological profile help ensure responsible use in research and potential commercial applications. These investigations align with growing industry emphasis on green chemistry metrics and sustainable chemical development practices.

Quality control standards for 6-methylisoindolin-1-one typically specify minimum purity levels and identify allowable impurities. Analytical methods for 6-methylisoindolin-1-one purity testing have become increasingly sophisticated, employing advanced chromatographic and spectroscopic techniques. These quality assurance measures are essential for ensuring reproducible results in research applications.

In conclusion, 6-methylisoindolin-1-one (CAS 58083-55-9) represents a fascinating compound with diverse potential across multiple scientific disciplines. Its unique structural features, combined with manageable synthetic accessibility, make it an attractive target for continued investigation. As research progresses, we anticipate discovering new applications that will further establish this isoindolinone derivative as an important tool in chemical innovation and drug discovery.